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These application notes provide a comprehensive overview of the use of tetrachloroethylene
(PCE or PERC) in textile processing research. Detailed protocols for key applications are
included to facilitate experimental design and execution.

Overview of Tetrachloroethylene Applications in
Textiles

Tetrachloroethylene is a versatile solvent with a long history of use in the textile industry. Its
primary applications stem from its excellent ability to dissolve oils, fats, greases, and waxes
without significantly harming most textile fibers.[1][2][3] The main uses of PCE in textile
processing include:

e Dry Cleaning: As the most common solvent in professional dry cleaning, PCE effectively
removes a wide range of oil-based stains from various fabrics.[4][5][6] It is particularly
effective on natural fibers like wool and silk, as well as synthetics such as polyester and
nylon.[7][8]

e Scouring: In textile manufacturing, scouring is a cleaning process that removes natural (e.g.,
waxes, pectins) and acquired (e.g., spinning oils, dirt) impurities from fibers.[7][9][10] Solvent
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scouring with PCE is an alternative to traditional aqueous scouring, especially for delicate or
synthetic fabrics.[7][9]

e Desizing: Sizing agents are applied to warp yarns to increase their strength and reduce
breakage during weaving.[11] After weaving, these sizing agents must be removed in a
process called desizing. PCE can be used to effectively remove certain types of sizing
agents.[12]

 Carrier for Finishes and Dyes: Tetrachloroethylene can act as a carrier solvent for the
application of various finishes, such as water repellents, and for certain dyeing processes.[1]

[2]

Data Presentation
Physical and Chemical Properties of

Tetrachloroethylene
Property Value
Chemical Formula C2Cla
Molar Mass 165.83 g/mol
Appearance Colorless liquid
Odor Ethereal, chloroform-like
Density 1.622 g/cm3 at 20°C
Boiling Point 121.1 °C (250.0 °F)
Melting Point -22.4 °C (-8.3 °F)
Solubility in Water 0.15 g/L at 20°C
Vapor Pressure 18.4 mmHg at 20°C

Comparative Cleaning Performance of Dry Cleaning
Solvents
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- Cleaning Efficiency Effect on Fabric Environmental/Heal
olven
on Oily Stains Integrity th Concerns
High (potential
Tetrachloroethylene Generally low impact carcinogen,
Excellent i
(PCE) on most fibers groundwater
contaminant)
_ Moderate (VOC
Hydrocarbon Solvents  Good Low impact o
emissions, flammable)
Silicone-based )
Moderate Very low impact Low
Solvents (e.g., D5)
Glycol Ethers Good Low impact Moderate

Note: This table provides a qualitative comparison. Specific performance can vary based on the
fabric, stain type, and cleaning process parameters.

Tetrachloroethylene Residue Levels in Dry-Cleaned
Fabrics

A study on the residual PCE in various fabrics after dry cleaning showed that different materials
retain the solvent to varying degrees. The following table summarizes these findings.

. Residual PCE after 1st Residual PCE after 5th
Fabric Type . .
Cleaning (pg/cm?) Cleaning (pg/cm?)
Wool ~1.5 ~4.0
Polyester ~1.0 ~2.5
Cotton ~0.8 ~1.8
Silk Negligible Negligible

Data adapted from studies on PCE retention in textiles. Actual values can vary depending on
the dry cleaning process and machine.
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Experimental Protocols
Protocol for Dry Cleaning of Textile Samples

This protocol outlines a standard procedure for cleaning textile swatches using a laboratory-
scale dry cleaning machine with tetrachloroethylene.

Materials:

o Textile swatches (e.g., 10 cm x 10 cm) of various compositions (cotton, wool, polyester)

Tetrachloroethylene (dry cleaning grade)

Dry cleaning detergent (optional)

Laboratory-scale dry cleaning machine

Protective gloves, goggles, and lab coat

Fume hood

Procedure:

e Pre-treatment: Inspect the fabric swatches for any specific stains. If necessary, apply a small
amount of a suitable pre-spotting agent to the stained area and gently tamp with a soft
brush.

o Loading: Place the textile swatches into the drum of the dry cleaning machine. Ensure the
load is balanced.

e Washing Cycle:
o Set the machine to the desired program for the fabric type.
o Atypical cycle involves introducing PCE into the drum to a predetermined level.

o The drum rotates at a set speed (e.g., 40-50 rpm) for a specified duration (e.g., 10-15
minutes) to agitate the fabrics in the solvent.[2]
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o If using detergent, it is added at the beginning of the wash cycle.
e Rinsing Cycle:
o The dirty solvent is drained from the drum.

o Fresh or distilled PCE is introduced for a rinse cycle (e.g., 3-5 minutes) to remove any
remaining soil and detergent.[2]

e Solvent Extraction: The machine spins at a high speed (e.g., 350-450 rpm) to extract the
majority of the PCE from the fabrics.[12]

e Drying Cycle:

o Warm air (e.g., 60-70°C) is circulated through the drum to evaporate the remaining PCE.
[13]

o Modern machines use a closed-loop system with a refrigerated condenser to recover the
evaporated solvent.[13]

o The drying time will vary depending on the fabric type and load size (typically 15-30
minutes).

o Deodorizing/Aeration: A final cool-down or aeration cycle helps to remove the last traces of
solvent vapor from the fabrics.

e Unloading and Finishing:

o Carefully remove the dry-cleaned swatches from the machine in a well-ventilated area or
under a fume hood.

o Allow the swatches to air out completely before further analysis.

o For appearance evaluation, the swatches can be pressed or steamed.

Protocol for Solvent Scouring of Textile Samples
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This protocol describes a laboratory procedure for scouring textile materials with
tetrachloroethylene to remove oils, waxes, and other impurities.

Materials:

e Raw textile samples (e.qg., greige cotton, raw wool)

o Tetrachloroethylene (technical grade)

e Soxhlet extraction apparatus or a laboratory-scale solvent scouring machine

e Heating mantle

e Condenser

e Thimbles for Soxhlet extractor

e Fume hood

e Protective gear

Procedure:

o Sample Preparation: Weigh the dry textile sample to be scoured. Place the sample in a
thimble for the Soxhlet extractor or into the chamber of the solvent scouring machine.

e Scouring Process (Soxhlet Method):

[¢]

Assemble the Soxhlet apparatus in a fume hood.

o Fill the round-bottom flask with tetrachloroethylene.

o Place the thimble containing the textile sample into the Soxhlet extractor.

o Heat the solvent using the heating mantle to its boiling point. The solvent will vaporize,
travel up the side arm, condense, and drip onto the textile sample, extracting the
impurities.

o Continue the extraction for a set period (e.g., 2-4 hours) or for a specific number of cycles.
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» Solvent Recovery: After scouring, the solvent containing the extracted impurities remains in
the flask. The solvent can be recovered by distillation.

e Drying: Carefully remove the scoured textile sample from the thimble and dry it in a fume
hood or a ventilated oven at a moderate temperature to evaporate any residual PCE.

» Evaluation: Weigh the dried, scoured sample. The percentage of weight loss can be
calculated to determine the amount of impurities removed. The absorbency of the scoured
fabric can also be tested.

Protocol for Analysis of Tetrachloroethylene Residue in
Textiles by GC-MS

This protocol details a method for the quantitative analysis of PCE residues in textile samples
using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
o Headspace autosampler (optional but recommended)

 Vials with septa

e Methanol (analytical grade)

o Tetrachloroethylene standard solution

» Textile sample previously processed with PCE

e Analytical balance

o Vortex mixer

o Centrifuge

Procedure:
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e Sample Preparation:

o

Cut a small, representative piece of the textile sample (e.g., 1 gram).

[¢]

Place the textile piece into a vial.

[¢]

Add a known volume of methanol (e.g., 10 mL) to the vial to extract the PCE from the
fabric.

[¢]

Seal the vial tightly with a septum cap.

o Extraction:
o Vortex the vial for a specified time (e.g., 1 minute) to ensure thorough mixing.
o Place the vial in an ultrasonic bath for a period (e.g., 30 minutes) to enhance extraction.
o Centrifuge the vial to separate the fabric from the methanol extract.

 Calibration:

o Prepare a series of calibration standards by diluting the PCE standard solution with
methanol to known concentrations.

o Analyze the calibration standards by GC-MS to generate a calibration curve.
e GC-MS Analysis:

o Injection: Inject a small volume of the methanol extract (or the headspace above the
extract if using a headspace autosampler) into the GC.

o Gas Chromatography:
= Column: Use a suitable capillary column (e.g., DB-5ms).
» Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

» Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 250°C).
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o Mass Spectrometry:
= |onization Mode: Electron lonization (El).

» Scan Mode: Selected lon Monitoring (SIM) for characteristic ions of PCE (e.g., m/z 164,
166, 129, 131) for higher sensitivity and specificity.

o Data Analysis:
o ldentify the PCE peak in the chromatogram based on its retention time.

o Quantify the amount of PCE in the sample by comparing the peak area to the calibration

curve.

o Calculate the concentration of PCE residue in the original textile sample (e.g., in mg/kg).
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Caption: Workflow of a typical dry cleaning process using tetrachloroethylene.
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Caption: Logical workflow for solvent scouring of textiles with tetrachloroethylene.
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Caption: Experimental workflow for GC-MS analysis of PCE residue in textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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